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Abstract

Thiazole-4-carboxaldehyde (CAS No: 3364-80-5) is a pivotal heterocyclic building block in
medicinal chemistry and organic synthesis. Its unique molecular architecture, featuring a
reactive aldehyde group appended to an aromatic thiazole ring, renders it a versatile precursor
for the synthesis of a wide array of biologically active compounds and novel materials. This
document provides an in-depth overview of the core chemical properties, reactivity, spectral
data, and handling procedures for Thiazole-4-carboxaldehyde, intended to serve as a
technical resource for researchers in drug discovery and chemical development.

Chemical and Physical Properties

Thiazole-4-carboxaldehyde is typically a white to pale brown crystalline powder.[1] Its
physical and chemical properties are summarized in the table below, providing a foundational
dataset for its application in experimental settings.
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Property Value Reference(s)

Molecular Formula C4HsNOS [2]

Molecular Weight 113.14 g/mol [2][3]

CAS Number 3364-80-5 [2]
White to pale brown crystalline

Appearance [1][4]
powder

Melting Point 60-65 °C [2][5]I6]

Boiling Point 222.4 £ 13.0 °C at 760 mmHg

Density 1.35-1.4 g/cm3 [6]
Slightly soluble in water;

Solubility soluble in many organic [1][4]
solvents like ethanol and ether.

Flash Point 88.3+19.8°C

LogP 0.80

Vapor Pressure

0.1 + 0.4 mmHg at 25°C

Spectral Data

The spectral characteristics of Thiazole-4-carboxaldehyde are crucial for its identification and
characterization. Below is a summary of expected spectral data based on its chemical structure
and literature on related thiazole derivatives.
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Technique Expected Peaks / Sighals

- Aldehyde proton (CHO): Singlet, ~9.9-10.1
ppm.- Thiazole H5 proton: Singlet or doublet,

1H NMR _ _
~8.2-8.4 ppm.- Thiazole H2 proton: Singlet or
doublet, ~9.0-9.2 ppm.
- Aldehyde carbon (C=0): ~185-195 ppm.-
Thiazole C4 (attached to CHO): ~150-155 ppm.-
13C NMR

Thiazole C2: ~155-160 ppm.- Thiazole C5:
~125-130 ppm.

- C=0 stretch (aldehyde): Strong absorption
band around 1690-1710 cm~1.- C-H stretch

IR (Infrared) (aldehyde): Two weak bands around 2720 and
2820 cm~1.- C=N and C=C stretch (thiazole
ring): Bands in the 1400-1600 cm™1 region.

Mass Spec. - Molecular lon (M*): m/z = 113.

Note: Exact chemical shifts (ppm) and absorption frequencies (cm~1) can vary based on the
solvent and experimental conditions.

Chemical Reactivity

The chemical behavior of Thiazole-4-carboxaldehyde is dictated by the interplay between the
electrophilic aldehyde group and the aromatic thiazole ring.

Reactions of the Aldehyde Group

The aldehyde functional group is highly reactive and serves as a key handle for synthetic
transformations.

o Oxidation: The aldehyde can be readily oxidized to the corresponding Thiazole-4-carboxylic
acid using common oxidizing agents such as potassium permanganate or Jones reagent
(CrO3/H2S0a4).

e Reduction: The aldehyde can be reduced to 4-(hydroxymethyl)thiazole using reducing
agents like sodium borohydride (NaBHa4).
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» Acetal Formation: In the presence of an acid catalyst, it reacts with alcohols to form acetals.
This reaction is often employed as a protective strategy for the aldehyde group during multi-
step syntheses.[7]

o Condensation Reactions: It undergoes condensation reactions with various nucleophiles. For
example, it reacts with amines to form imines (Schiff bases) and with compounds containing
active methylene groups (e.g., malononitrile) in Knoevenagel condensations.

Reactions of the Thiazole Ring

The thiazole ring possesses aromatic character, making it relatively stable. However, it can
participate in substitution reactions.[8]

o Electrophilic Aromatic Substitution: The thiazole ring is electron-rich and can undergo
electrophilic substitution. The calculated pi-electron density suggests that the C5 position is
the primary site for electrophilic attack.[8] Reactions like halogenation and nitration can
occur, though they may require vigorous conditions due to the ring's partial deactivation by
the nitrogen atom.

o Deprotonation: The proton at the C2 position is the most acidic due to the electron-
withdrawing effect of the adjacent nitrogen and sulfur atoms. It can be removed by strong
bases like organolithium reagents, creating a nucleophilic center for further functionalization.
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Caption: Key chemical reactions of Thiazole-4-carboxaldehyde.

Experimental Protocols
Synthesis: Oxidation of 4-(hydroxymethyl)thiazole
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A common and direct route to Thiazole-4-carboxaldehyde is the oxidation of its corresponding
alcohol, 4-(hydroxymethyl)thiazole. While various oxidizing agents can be used, a widely
employed method involves the use of manganese dioxide (MnOz) or a sulfur trioxide pyridine
complex.[9][10]

Methodology:

o Dissolution: Dissolve 4-(hydroxymethyl)thiazole in a suitable organic solvent, such as
dichloromethane (DCM) or chloroform.

o Oxidation: Add the oxidizing agent (e.g., activated MnO:z or sulfur trioxide pyridine complex in
the presence of triethylamine) to the solution portion-wise at room temperature or 0 °C.

» Reaction Monitoring: Stir the reaction mixture vigorously. Monitor the progress of the reaction
by Thin Layer Chromatography (TLC) until the starting material is consumed.

o Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove the
solid oxidant residues. Wash the filter cake with the solvent.

 Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can
be purified by column chromatography on silica gel or by recrystallization from an
appropriate solvent system (e.g., ethyl acetate/hexane) to yield pure Thiazole-4-
carboxaldehyde.
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Caption: General workflow for the synthesis of Thiazole-4-carboxaldehyde.

Characterization

The identity and purity of the synthesized Thiazole-4-carboxaldehyde should be confirmed

using standard analytical techniques:

* NMR Spectroscopy (*H and 13C): To confirm the molecular structure, including the presence
of the aldehyde proton and the correct substitution pattern on the thiazole ring.
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o FT-IR Spectroscopy: To verify the presence of key functional groups, particularly the
characteristic aldehyde C=0 stretch.

» Mass Spectrometry: To confirm the molecular weight of the compound.
e Melting Point Analysis: To assess the purity of the final product.

Safety and Handling

Thiazole-4-carboxaldehyde is a chemical that requires careful handling in a laboratory setting.
Users should consult the Safety Data Sheet (SDS) before use.

Hazard Summary:

Harmful if swallowed (Acute Toxicity, Oral)[2]

Causes skin irritation[2]

May cause an allergic skin reaction[2]

Causes serious eye irritation[2]

May cause respiratory irritation[2]

Precautionary Measures:

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear compatible chemical-resistant gloves.

o Respiratory Protection: Use a NIOSH-approved respirator (e.g., N95 dust mask) if dust is
generated.

o Handling: Avoid breathing dust. Avoid contact with skin and eyes. Wash hands thoroughly
after handling.
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+ Storage: Store in a cool, dry, well-ventilated place. Recommended storage temperature is 2-
8°C.[2][5]

Conclusion

Thiazole-4-carboxaldehyde is a valuable and versatile reagent in organic synthesis,
particularly for the development of new pharmaceutical agents. A thorough understanding of its
chemical properties, reactivity, and handling requirements is essential for its safe and effective
use in research and development. This guide provides a consolidated resource of this critical
information to support the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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